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Compound of Interest

Compound Name: EF-4-177

Cat. No.: B15136836 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
EF-4-177 is a potent and orally active allosteric inhibitor of Cyclin-Dependent Kinase 2 (CDK2),

with a reported IC50 of 87 nM.[1] As a critical regulator of the cell cycle, particularly the G1/S

phase transition, CDK2 is a significant target in cancer research. Furthermore, EF-4-177 has

been shown to disrupt spermatogenesis, suggesting its potential as a non-hormonal male

contraceptive.[2][3] These application notes provide detailed protocols for the preparation of

EF-4-177 stock solutions and its application in common in vitro and in vivo experimental

settings.

Physicochemical and Biological Properties
A summary of the key quantitative data for EF-4-177 is presented in the table below for easy

reference.
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Property Value Reference

Molecular Weight 431.38 g/mol --INVALID-LINK--

IC50 (CDK2) 87 nM [1]

Solubility 10 mM in DMSO --INVALID-LINK--

Storage (Solid)
-20°C for 12 months, 4°C for 6

months
--INVALID-LINK--

Storage (In Solvent)
-80°C for 6 months, -20°C for 1

month
--INVALID-LINK--

CDK2 Signaling Pathway
EF-4-177 exerts its effect by inhibiting CDK2, a key kinase in the cell cycle signaling cascade.

The diagram below illustrates the canonical CDK2 signaling pathway and the point of inhibition

by EF-4-177.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.medchemexpress.com/ef-4-177.html
https://www.benchchem.com/product/b15136836?utm_src=pdf-body
https://www.benchchem.com/product/b15136836?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15136836?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


G1 Phase

S Phase

Growth Factors Receptor Tyrosine
Kinases

Cyclin D / CDK4/6

Activates

pRb

Phosphorylates
(inactivates)

E2F
Inhibits

Cyclin E / CDK2

Promotes
Transcription

p21/p27

Inhibits

Phosphorylates
(inactivates)

DNA Replication

Initiates

Cyclin A / CDK2

MaintainsEF-4-177

Allosterically
Inhibits

Allosterically
Inhibits

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15136836?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Seed Cells in
Multi-well Plates

Allow Cells to Adhere
(e.g., 24 hours)

Prepare Serial Dilutions of
EF-4-177 from Stock Solution

Treat Cells with EF-4-177
and Vehicle Control

Incubate for Desired
Duration (e.g., 24-72h)

Perform Endpoint Assays

Cell Viability Assay
(e.g., MTT, CellTiter-Glo)

Cell Cycle Analysis
(Flow Cytometry)

Western Blot Analysis
(e.g., p-Rb, Cyclin E)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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